Cas no 1805340-90-2 (2-Bromo-3-chloro-6-(difluoromethyl)pyridine-5-acetic acid)

• Product Name: 2-Bromo-3-chloro-6-(difluoromethyl)pyridine-5-acetic acid
• CAS No: 1805340-90-2
• MF: C₈H₅BrClF₂NO₂
• MW: 300.484607458115
• CID: 4858608
• Update Time: 2025-06-08

2-Bromo-3-chloro-6-(difluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-6-(difluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C8H5BrClF2NO2/c9-7-4(10)1-3(2-5(14)15)6(13-7)8(11)12/h1,8H,2H2,(H,14,15)
• InChI Key： VPKFOZQUXIIVEG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(CC(=O)O)C(C(F)F)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-3-chloro-6-(difluoromethyl)pyridine-5-acetic acid

Introduction to 2-Bromo-3-chloro-6-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1805340-90-2) and Its Emerging Applications in Chemical Biology

2-Bromo-3-chloro-6-(difluoromethyl)pyridine-5-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805340-90-2, is a highly versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles widely recognized for their broad spectrum of biological activities and utility in drug design. The structural features of this molecule, including the presence of bromo, chloro, and difluoromethyl substituents, as well as the acetic acid moiety, endow it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The significance of 2-Bromo-3-chloro-6-(difluoromethyl)pyridine-5-acetic acid lies in its potential applications across multiple domains of chemical biology. The bromo and chloro substituents provide reactive sites for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. These attributes have positioned this compound as a key building block in the synthesis of novel bioactive molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease-related pathways. The acetic acid functionality in 2-Bromo-3-chloro-6-(difluoromethyl)pyridine-5-acetic acid allows for facile derivatization into carboxylate esters or amides, which are common pharmacophores in drug discovery. For instance, this compound has been utilized in the synthesis of kinase inhibitors, where the pyridine core serves as a scaffold to interact with the ATP-binding site of target enzymes. Such inhibitors are critical in treating cancers and inflammatory diseases by disrupting aberrant signaling pathways.

One of the most compelling aspects of 2-Bromo-3-chloro-6-(difluoromethyl)pyridine-5-acetic acid is its role in the development of next-generation agrochemicals. Pyridine derivatives are well-documented for their efficacy as herbicides, fungicides, and insecticides. The structural modifications present in this compound contribute to its bioactivity by improving solubility, stability, and target specificity. Researchers have leveraged its reactivity to design novel compounds that exhibit enhanced environmental compatibility while maintaining high efficacy against pests and pathogens.

The pharmaceutical industry has also explored 2-Bromo-3-chloro-6-(difluoromethyl)pyridine-5-acetic acid as a precursor for antiviral and antibacterial agents. The pyridine ring is a common motif in drugs that interact with viral proteases or bacterial enzymes essential for replication and survival. By incorporating fluorinated groups, such as the difluoromethyl moiety, scientists aim to improve the pharmacokinetic properties of these agents, including their bioavailability and resistance profiles. Preliminary studies have shown promising results in using this compound to develop inhibitors targeting RNA-dependent RNA polymerases in viruses.

Advances in computational chemistry have further enhanced the utility of 2-Bromo-3-chloro-6-(difluoromethyl)pyridine-5-acetic acid. Molecular modeling techniques allow researchers to predict how modifications to this scaffold will affect its interactions with biological targets. This approach has accelerated the discovery process by enabling virtual screening of large libraries of derivatives before experimental synthesis. Such high-throughput virtual assays are becoming increasingly integral to modern drug discovery pipelines.

The environmental impact of chemical synthesis is another critical consideration when evaluating compounds like 2-Bromo-3-chloro-6-(difluoromethyl)pyridine-5-acetic acid. Efforts are underway to develop greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. Catalytic methods employing transition metals have emerged as powerful tools for constructing complex molecules efficiently while adhering to sustainable practices. These innovations align with global initiatives to promote green chemistry principles.

In conclusion,2-Bromo-3-chloro-6-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1805340-90-2) represents a cornerstone compound in contemporary chemical biology research. Its unique structural features offer unparalleled flexibility for designing molecules with tailored biological activities across pharmaceuticals and agrochemicals alike. As our understanding of molecular interactions continues to evolve through interdisciplinary collaboration between chemists and biologists,this compound will undoubtedly remain at forefrontof innovation driving progress toward new therapeutic agents.